Cas no 77530-25-7 (4-2-(4-azidophenyl)ethenylbenzaldehyde)

4-2-(4-Azidophenyl)ethenylbenzaldehyde is a versatile aromatic aldehyde compound featuring an azido functional group and an ethenyl linker. Its structure enables applications in photochemistry, polymer science, and bioconjugation due to the photoreactive azide moiety, which facilitates crosslinking under UV light. The aldehyde group offers additional reactivity for further derivatization, such as Schiff base formation or reductive amination. This compound is particularly useful in surface modification, click chemistry, and the synthesis of advanced materials. Its dual functionality allows for precise control in designing molecular architectures, making it valuable in research and industrial applications requiring selective and efficient chemical modifications.

4-2-(4-azidophenyl)ethenylbenzaldehyde structure

77530-25-7 structure

Product Name:4-2-(4-azidophenyl)ethenylbenzaldehyde

CAS No:77530-25-7

MF:C₁₅H₁₁N₃O

MW:249.267342805862

CID:5380217

PubChem ID:6215647

Update Time:2025-05-28

4-2-(4-azidophenyl)ethenylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-[2-(4-Azidophenyl)ethenyl]benzaldehyde
- 4-2-(4-azidophenyl)ethenylbenzaldehyde
- Inchi： 1S/C15H11N3O/c16-18-17-15-9-7-13(8-10-15)2-1-12-3-5-14(11-19)6-4-12/h1-11H
- InChI Key： JCINGIQSSLRUGK-UHFFFAOYSA-N
- SMILES： C(=O)C1=CC=C(C=CC2=CC=C(N=[N+]=[N-])C=C2)C=C1

Experimental Properties

Melting Point: 113-122 °C (decomp)

4-2-(4-azidophenyl)ethenylbenzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26573948-0.05g	4-[2-(4-azidophenyl)ethenyl]benzaldehyde	77530-25-7	90%	0.05g	$212.0	2023-09-14

4-2-(4-azidophenyl)ethenylbenzaldehyde Related Literature

1. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
2. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
4. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
5. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580

Related Categories

Additional information on 4-2-(4-azidophenyl)ethenylbenzaldehyde

Recent Advances in the Study of 4-2-(4-azidophenyl)ethenylbenzaldehyde (CAS: 77530-25-7) in Chemical Biology and Pharmaceutical Research

The compound 4-2-(4-azidophenyl)ethenylbenzaldehyde (CAS: 77530-25-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The findings discussed herein are based on recent peer-reviewed publications and industry reports, ensuring the accuracy and timeliness of the information presented.

Recent studies have highlighted the role of 4-2-(4-azidophenyl)ethenylbenzaldehyde as a versatile intermediate in the synthesis of bioactive molecules. Its azido group and aldehyde functionality make it a valuable building block for click chemistry and other bioorthogonal reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of targeted drug delivery systems, where it was used to conjugate therapeutic agents to antibodies via strain-promoted azide-alkyne cycloaddition (SPAAC). This approach has shown promise in enhancing the specificity and efficacy of cancer treatments.

In addition to its synthetic applications, 4-2-(4-azidophenyl)ethenylbenzaldehyde has been investigated for its intrinsic biological activity. Research published in ACS Chemical Biology revealed that this compound exhibits moderate inhibitory effects on certain kinases involved in inflammatory pathways. These findings suggest potential applications in the development of anti-inflammatory drugs, although further in vivo studies are required to validate these effects and assess any toxicity concerns.

The photophysical properties of 4-2-(4-azidophenyl)ethenylbenzaldehyde have also been a subject of recent investigation. A 2024 study in Chemical Communications reported that this compound displays interesting fluorescence characteristics when incorporated into polymeric matrices, making it a candidate for use in biosensing applications. The researchers noted that its fluorescence could be modulated by environmental factors such as pH and polarity, opening possibilities for the development of responsive diagnostic tools.

From a safety and regulatory perspective, recent toxicological assessments of 4-2-(4-azidophenyl)ethenylbenzaldehyde have been conducted to evaluate its potential for pharmaceutical development. While the compound shows good stability under standard laboratory conditions, concerns regarding its photolability have prompted recommendations for careful handling and storage. These findings were detailed in a recent report by the European Chemicals Agency (ECHA), which also provided updated safety data sheets for this compound.

Looking forward, the unique combination of chemical reactivity and biological activity displayed by 4-2-(4-azidophenyl)ethenylbenzaldehyde positions it as a compound of significant interest for future research. Current investigations are exploring its potential in areas ranging from targeted cancer therapies to advanced diagnostic systems. However, researchers emphasize the need for more comprehensive studies to fully understand its pharmacokinetic properties and potential side effects before clinical applications can be considered.